Cas no 334018-24-5 (2-Chloro-4-methoxybenzyl alcohol)

• Product Name: 2-Chloro-4-methoxybenzyl alcohol
• CAS No: 334018-24-5
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD16037274
• CID: 1092935
• PubChem ID: 14771756
• Update Time: 2025-06-28

2-Chloro-4-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-methoxyphenyl)methanol
• 2-Chloro-4-methoxybenzyl alcohol
• BENZENEMETHANOL,2-CHLORO-4-METHOXY
• AGN-PC-002I3N
• AK147602
• Benzenemethanol, 2-chloro-4-methoxy-
• SureCN5753110
• (2-Chloro-4-methoxy-phenyl)-methanol
• DB-089851
• CS-0194396
• J-508754
• BS-28302
• 334018-24-5
• W19191
• AKOS013400750
• EN300-1983846
• SB36657
• IORXRKZALSZEPL-UHFFFAOYSA-N
• MFCD16037274
• 2-Chloro-4-methoxybenzenemethanol
• SCHEMBL5753110

• MDL： MFCD16037274
• Inchi： 1S/C8H9ClO2/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4,10H,5H2,1H3
• InChI Key： IORXRKZALSZEPL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CO)OC

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Chloro-4-methoxybenzyl alcohol

Research Brief on 2-Chloro-4-methoxybenzyl alcohol (CAS: 334018-24-5) in Chemical and Biomedical Applications

2-Chloro-4-methoxybenzyl alcohol (CAS: 334018-24-5) is a chemical compound of significant interest in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its chloro and methoxy functional groups, has been the subject of recent studies due to its potential as a building block for more complex molecules, particularly in drug discovery and development. The unique structural features of 2-Chloro-4-methoxybenzyl alcohol make it a versatile intermediate in the synthesis of various bioactive compounds, including antimicrobial agents and enzyme inhibitors.

Recent research has focused on the synthetic pathways and optimization of 2-Chloro-4-methoxybenzyl alcohol production. A study published in the Journal of Organic Chemistry (2023) detailed an efficient, high-yield synthesis method using catalytic hydrogenation of 2-chloro-4-methoxybenzaldehyde, achieving a purity of over 98%. This advancement is critical for scaling up production while maintaining cost-effectiveness, which is essential for industrial applications. Furthermore, the study highlighted the compound's stability under various pH conditions, making it suitable for use in diverse chemical environments.

In the biomedical sector, 2-Chloro-4-methoxybenzyl alcohol has shown promise as a precursor in the development of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of benzyl alcohol derivatives, which exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics. Additionally, molecular docking studies revealed strong interactions with bacterial target proteins, further supporting its therapeutic potential.

Another area of interest is the compound's role in enzyme inhibition. Research conducted at the University of Cambridge (2023) explored its derivatives as inhibitors of tyrosine kinases, which are implicated in various cancers. The study found that certain modifications of 2-Chloro-4-methoxybenzyl alcohol resulted in selective inhibition of specific kinase isoforms, offering a pathway for targeted cancer therapies. These findings underscore the compound's versatility and its potential to contribute to the development of precision medicine.

Despite these promising developments, challenges remain in the widespread application of 2-Chloro-4-methoxybenzyl alcohol. Issues such as solubility in aqueous media and metabolic stability in vivo need to be addressed to fully realize its therapeutic potential. Ongoing research is focusing on structural modifications to enhance these properties while retaining bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-Chloro-4-methoxybenzyl alcohol (CAS: 334018-24-5) represents a valuable chemical entity with broad applications in drug discovery and development. Recent advancements in its synthesis and biological evaluation highlight its potential as a key intermediate for antimicrobial and anticancer agents. Future research should prioritize optimizing its physicochemical properties and exploring its mechanism of action in greater detail to facilitate clinical translation.